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Compound of Interest

Compound Name: MSU-42011

Cat. No.: B12385424

Essential Safety and Handling Guide for MSU-
42011

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
MSU-42011. Adherence to these guidelines is essential to ensure personnel safety and
maintain a secure laboratory environment.

Compound Information and Hazard Assessment

MSU-42011 is a novel rexinoid and Retinoid X Receptor (RXR) agonist.[1][2] Its chemical
formula is C24H34N202, with a molecular weight of 382.54 g/mol and a CAS number of
2456434-36-7.[3] While a supplier Safety Data Sheet (SDS) classifies MSU-42011 as not a
hazardous substance or mixture, it is prudent to treat all novel compounds with unknown
toxicological profiles with a high degree of caution.[3] Given its potent biological activity
observed in preclinical cancer models, a conservative approach to handling is recommended.
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Parameter Information Source
IUPAC Name Not Available N/A
CAS Number 2456434-36-7 [3]
Molecular Formula C24H34N202 [3]
Molecular Weight 382.54 [3]
GHS Classification Not a hazardous substance or 3]

mixture

Recommended Handling
Category 3: Potent Compound [6]
Category

Personal Protective Equipment (PPE)

The primary methods for exposure control are engineering controls (e.g., chemical fume hoods,
ventilated enclosures).[6][7] PPE serves as the final barrier and should be used in conjunction
with these controls. The following table outlines the recommended PPE for handling MSU-
42011.
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Engineering Eye Lab Respiratory
Task Gloves ) )
Control Protection Coat/Gown Protection
Not required
o General
Receiving/Un o Safety Standard Lab  unless
_ Laboratory 1 Pair Nitrile _
packing Glasses Coat package is
Bench
damaged
Chemical
N95
o Fume Hood ] )
Weighing ) ) o Safety Disposable Respirator
) or Ventilated 2 Pairs Nitrile
(Solid) Goggles Gown recommende
Balance q
Enclosure
] ] ) Not required
Solution Chemical ) o Safety Disposable o
] 2 Pairs Nitrile within fume
Preparation Fume Hood Goggles Gown
hood
Not required
Cell Class lI o
) o Safety Standard Lab  within
Culture/In Biosafety 1 Pair Nitrile _
] ) Glasses Coat biosafety
Vitro Assays Cabinet )
cabinet
Safety ] N95 or
) ) o Disposable )
Spill Cleanup  N/A 2 Pairs Nitrile  Goggles & G higher, as
own
Face Shield needed
Waste General o Safety Standard Lab )
_ 1 Pair Nitrile Not required
Disposal Laboratory Glasses Coat

Double gloves are recommended for handling potent compounds, with the outer glove being
removed and disposed of inside the containment area (e.g., fume hood)[8].

Operational Plans: Experimental Protocol

This section provides a detailed methodology for the preparation of a stock solution, a common
procedure in a research setting.

Objective: To prepare a 10 mM stock solution of MSU-42011 in DMSO.
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Materials:

MSU-42011 (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

¢ Ventilated balance enclosure or chemical fume hood

e Spatula

e Weigh paper or weigh boat

o Appropriate volumetric flask (e.g., 1 mL, 5 mL)

o Pipettor and sterile, filtered pipette tips

e \ortex mixer

o Amber glass vial for storage

e Labeling materials

Procedure:

e Pre-Operation:

o Don all required PPE as specified in the table above for "Solution Preparation.”

o Ensure the chemical fume hood is functioning correctly.

o Prepare the workspace by laying down absorbent bench paper.

o Calculate the required mass of MSU-42011 (Mass = 10 mM * Volume (L) * 382.54 g/mol ).

e Weighing:
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[e]

Perform all weighing operations within a ventilated balance enclosure or chemical fume
hood to minimize inhalation exposure.

[e]

Place a weigh boat on the analytical balance and tare.

o

Carefully add the calculated mass of MSU-42011 to the weigh boat using a clean spatula.

Record the exact mass.

[¢]

e Dissolution:
o Transfer the weighed MSU-42011 to the appropriate volumetric flask.

o Using a calibrated pipettor, add approximately 80% of the final volume of anhydrous
DMSO.

o Cap the flask and vortex gently until the solid is completely dissolved.
o Add DMSO to the final volume mark.
o Invert the flask several times to ensure a homogenous solution.
e Storage and Labeling:
o Transfer the solution to a labeled amber glass vial.

o The label should include:

Compound Name: MSU-42011

Concentration: 10 mM

Solvent: DMSO

Date of Preparation

Preparer's Initials
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o Store the stock solution at the recommended temperature (typically -20°C or -80°C) to

maintain stability.

e Post-Operation:

o Dispose of all contaminated materials (weigh boat, pipette tips, gloves) in the designated

chemical waste container.

o Clean the spatula and any non-disposable equipment with an appropriate solvent (e.g.,

ethanol).
o Wipe down the work surface in the chemical fume hood.

o Remove PPE and wash hands thoroughly.
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Caption: Workflow for preparing an MSU-42011 stock solution.
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Disposal Plan

All waste materials contaminated with MSU-42011 must be treated as hazardous chemical
waste and disposed of according to institutional and local regulations.[9][10]

Waste Segregation:
e Solid Waste:
o Includes contaminated gloves, gowns, weigh boats, pipette tips, and absorbent paper.

o Collect in a dedicated, clearly labeled, leak-proof container lined with a heavy-duty plastic
bag.

o Keep the container sealed when not in use.
e Liquid Waste:

Includes unused or expired solutions of MSU-42011 and solvents used for cleaning.

[¢]

[¢]

Collect in a dedicated, labeled, shatter-resistant container (e.g., glass or compatible
plastic).[11]

Ensure the container is compatible with the solvents used. Do not mix incompatible waste

[¢]

streams.[9]

Do not fill containers beyond 90% capacity.[11]

[¢]

e Sharps Waste:
o Includes contaminated needles and syringes.
o Dispose of immediately in a designated, puncture-proof sharps container.

All waste containers must be clearly labeled with "Hazardous Waste" and a description of the
contents (e.g., "MSU-42011 Solid Waste," "MSU-42011 in DMSO"). Arrange for pickup and
disposal through your institution's Environmental Health and Safety (EHS) office.
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Caption: Decision tree for MSU-42011 waste segregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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